Cas no 2229433-13-8 (2-(2-chloro-6-methoxyphenyl)-2-methyloxirane)
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane
- 2229433-13-8
- EN300-1976856
-
- Inchi: 1S/C10H11ClO2/c1-10(6-13-10)9-7(11)4-3-5-8(9)12-2/h3-5H,6H2,1-2H3
- InChI Key: LWDACWWVSRKASQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C1(C)CO1)OC
Computed Properties
- Exact Mass: 198.0447573g/mol
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.8Ų
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1976856-0.05g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-0.1g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-0.25g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-0.5g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-1.0g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1976856-2.5g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-5.0g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 5g |
$2858.0 | 2023-05-23 | ||
| Enamine | EN300-1976856-10.0g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 10g |
$4236.0 | 2023-05-23 | ||
| Enamine | EN300-1976856-1g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1976856-5g |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane |
2229433-13-8 | 5g |
$2858.0 | 2023-09-16 |
2-(2-chloro-6-methoxyphenyl)-2-methyloxirane Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane
Recent Advances in the Study of 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane (CAS: 2229433-13-8)
The compound 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane (CAS: 2229433-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative is being investigated for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its reactivity, stability, and pharmacological properties, shedding light on its utility in medicinal chemistry.
One of the key areas of interest is the role of 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane in the synthesis of novel small-molecule inhibitors. Researchers have demonstrated its efficacy as a building block for the development of compounds targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors, which showed promising activity in preclinical models of cancer.
In addition to its synthetic applications, the compound's mechanism of action has been a focal point of recent investigations. Studies have revealed that the epoxide moiety in 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane can undergo ring-opening reactions with nucleophiles, making it a valuable tool for probing biological pathways. This reactivity has been exploited in the design of covalent inhibitors, which form irreversible bonds with their target proteins, offering potential advantages in terms of potency and selectivity.
Another noteworthy development is the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for optimizing its use in drug development, as they inform decisions regarding dosing regimens and formulation strategies. For example, a 2024 study reported in Drug Metabolism and Disposition characterized the metabolic pathways of 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane, identifying key enzymes involved in its biotransformation.
Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane. Issues such as off-target effects and potential toxicity need to be addressed through further research. However, the growing body of evidence supporting its utility in drug discovery underscores its potential as a valuable tool in the pharmaceutical industry. Future studies are expected to focus on optimizing its chemical properties and expanding its applications to new therapeutic areas.
In conclusion, 2-(2-chloro-6-methoxyphenyl)-2-methyloxirane (CAS: 2229433-13-8) represents a promising candidate for the development of novel therapeutics. Its unique chemical properties and versatility make it a subject of ongoing research, with the potential to contribute significantly to advancements in medicinal chemistry and drug discovery. Continued investigation into its biological activities and pharmacokinetic behavior will be essential for realizing its full potential in the clinic.
2229433-13-8 (2-(2-chloro-6-methoxyphenyl)-2-methyloxirane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)